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Compound of Interest

Compound Name: 2-Aminoquinolin-7-ol

Cat. No.: B11921968

Get Quote

Synonyms: 2-Amino-7-hydroxyquinoline; 7-Hydroxyquinolin-2-amine Chemical Family:

Aminoquinolines / Phenols Target Audience: Research Scientists, Lab Managers, EHS

Officers[1][2]

Executive Safety Summary
2-Aminoquinolin-7-ol is a bifunctional heterocyclic compound combining a basic

aminoquinoline core with an acidic phenolic moiety.[1][2] While often used as a scaffold in

kinase inhibitor development or as a fluorescent probe, it presents a dual-hazard profile:[1][2]

Quinoline Core: Associated with potential mutagenicity and acute toxicity (oral/dermal).[2][3]

Phenolic Group: Contributes to tissue irritation and potential cytotoxicity.[2]

Core Directive: This compound must never be disposed of down the drain or in municipal trash.

It requires segregation as Hazardous Chemical Waste intended for high-temperature

incineration.[2]

Hazard Identification & Risk Assessment
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Before handling waste, you must understand the chemical behavior driving the disposal logic.

Property Hazard Implication Disposal Constraint

Nitrogen Heterocycle
Potential DNA

intercalation/mutagenicity.[1][2]

Zero Discharge: Must be

destroyed via incineration

(>1000°C) to prevent

environmental persistence.

Phenolic Hydroxyl (-OH)
Weakly acidic (pKa ~9-10);

skin/eye irritant.[1][2]

Segregation: Do not mix with

strong oxidizers (e.g., nitric

acid) to avoid exothermic

nitration or polymerization.

Amino Group (-NH2)
Basic; potential for salt

formation.[2]

Compatibility: Avoid mixing

with volatile acids in open

containers to prevent fume

generation.

Derived GHS Classification
In the absence of a compound-specific SDS, apply the "Worst-Case" Principle based on

Structural Activity Relationships (SAR) of 2-aminoquinoline and 8-hydroxyquinoline:

Signal Word: DANGER

H301: Toxic if swallowed.[3][4][5]

H318: Causes serious eye damage.

H341: Suspected of causing genetic defects.[3][5][6]

H411: Toxic to aquatic life with long-lasting effects.[2][6]

Decision Matrix: Waste Stream Selection
Use this logic flow to determine the correct disposal path for your specific waste type.
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Identify Waste Form

Is it a Solid? Is it a Liquid?

Pure Compound / Powder Gloves / Paper / Tips Identify Solvent Base

Stream A: Solid Hazardous Waste
(Double Bagged)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(DMSO, MeOH, Water)

Stream B: Halogenated Waste
(Red Can)

Stream C: Non-Halogenated Waste
(Clear/White Can)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Aminoquinolin-7-ol waste streams based on

physical state and solvent matrix.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
Applicability: Expired powder, contaminated weigh boats, pipette tips, silica gel from columns,

and gloves.

Containment:

Place waste in a clear polyethylene bag (minimum 4 mil thickness).[2]

Double-bagging is mandatory for pure powder to prevent particle release.[2]

Labeling:
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Attach a Hazardous Waste Tag.[2]

Chemical Name: Write "2-Aminoquinolin-7-ol" (Do not use abbreviations like "2-AQ").

Hazard Checkboxes: Check "Toxic" and "Irritant".[3]

Storage:

Store in a dedicated "Solid Toxic Waste" pail with a tight-fitting lid.[2]

Do not dispose of in "Biohazard/Red Bag" waste unless the compound was used with

infectious agents.[2] Chemical incineration is distinct from medical waste autoclaving.[2]

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)
Applicability: HPLC effluent, mother liquors, and dissolved stock solutions.

Solvent Compatibility Check:

Ensure the solution pH is between 3 and 11.[2] If highly acidic or basic, neutralize carefully

before adding to the waste carboy to prevent container degradation.

Critical: Do not mix with oxidizing acids (Nitric, Perchloric) or Piranha solution.

Segregation:

Halogenated Stream: If dissolved in DCM, Chloroform, or Chlorobenzene.

Non-Halogenated Stream: If dissolved in DMSO, Methanol, Ethanol, or Acetone.

Note: If the compound is in an aqueous buffer, it is generally acceptable to add to the Non-

Halogenated stream (check local EHS rules).

Container:

Use an HDPE (High-Density Polyethylene) carboy with a vented cap.[2]

Leave 10% headspace to allow for expansion.[2]
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Protocol C: Empty Containers
Triple Rinse: Rinse the empty vial/bottle three times with a solvent capable of dissolving the

residue (e.g., Methanol or Acetone).

Rinsate Disposal: Pour all three rinses into the Liquid Waste container (Protocol B).

Defacement: Cross out the original label and mark "Empty".[2]

Glass Disposal: Discard the rinsed bottle in the "Broken/Lab Glass" box, not general trash.

Emergency Spill Response
Scenario: You drop a vial containing 500mg of 2-Aminoquinolin-7-ol powder.[1][2]

Evacuate & Alert: Clear the immediate area. Alert labmates.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is visible in

the air, use an N95 or P100 respirator.

Containment:

Cover the spill with damp paper towels (water or ethanol) to prevent dust generation.[2]

Do not dry sweep.[2]

Cleanup:

Scoop up the damp material and place it in a hazardous waste bag.

Wipe the surface 3 times with ethanol-soaked towels.[2]

Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).[2]

Regulatory & Compliance Context
This protocol aligns with "Cradle-to-Grave" management principles.[1][2][7]

US EPA: Likely falls under RCRA characteristic waste for Toxicity if leachable (D-codes), but

best practice is to manage as P-listed equivalent due to the aminoquinoline structure.[1][2]
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European Waste Catalogue (EWC): Code 16 05 06* (laboratory chemicals, consisting of or

containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for 2-Aminoquinolin-7-ol].
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aminoquinolin-7-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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